Cas no 1363380-83-9 (1-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclobutane-1-carboxylic acid)

• Product Name: 1-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclobutane-1-carboxylic acid
• CAS No: 1363380-83-9
• MF: C₁₀H₁₅F₂NO₄
• MW: 251.227210283279
• MDL: MFCD22415254
• CID: 4456868
• PubChem ID: 69928906
• Update Time: 2025-06-28

1-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Boc-amino)-3,3-difluorocyclobutanecarboxylic acid
• 1-(Boc-aMino)-3,3-difluor...
• 1-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclobutane-1-carboxylic acid
• 1-((tert-Butoxycarbonyl)amino)-3,3-difluorocyclobutanecarboxylic acid
• 1-(Boc-amino)-3,3-difluorocyclobutanecarboxylic acid - B8011
• 1-{（(tert-butoxy)carbonyl)amino}-3,3-difluorocyclobutane-1-
• 3,3-difluoro-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-3,3-difluoro-
• l-(BOC-AMINO)-3, 3- DIFLUOROCYCLOBUTANECARBOXYLI C ACID
• 1-tert-Butoxycarbonylamino-3,3-difluoro-cyclobutanecarboxylic acid
• AS-34483
• 1363380-83-9
• SCHEMBL6888403
• DB-406310
• CS-0052669
• KEYBLBUGXCHLBX-UHFFFAOYSA-N
• EN300-306011
• 1-(tert-Butoxycarbonylamino)-3,3-difluoro-cyclobutanecarboxylic acid
• SY097219
• 1-((tert-butoxycarbonyl)amino)-3,3-difluorocyclobutanecarboxylicacid
• 1-(Boc-amino)-3,3-difluorocyclobutane-1-carboxylic acid
• MFCD22415254
• AKOS024438508
• 1-(Boc-amino)-3,3-difluorocyclobutane-carboxylic acid
• 1-((tert-butoxycarbonyl)amino)-3,3-difluorocyclobutane-1-carboxylic acid
• PB15539
• 1-(((tert-butoxy)carbonyl)amino)-3,3-difluorocyclobutane-1-carboxylic acid
• 842-692-4
• NEC38083

• MDL： MFCD22415254
• Inchi： 1S/C10H15F2NO4/c1-8(2,3)17-7(16)13-9(6(14)15)4-10(11,12)5-9/h4-5H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： KEYBLBUGXCHLBX-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)O)(C1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 251.09691428g/mol
• Monoisotopic Mass: 251.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclobutane-1-carboxylic acid

Introduction to 1-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclobutane-1-carboxylic acid

1-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclobutane-1-carboxylic acid, also known by its CAS number 1363380-83-9, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with fluorine atoms and a tert-butoxy carbonyl amino group. The presence of these functional groups makes it a versatile molecule with applications in drug discovery, material synthesis, and organic chemistry research.

The molecular structure of this compound is intriguing due to the combination of a cyclobutane ring, which is known for its strain energy and reactivity, with the tert-butoxy carbonyl amino group. This combination not only enhances the molecule's stability but also provides it with unique electronic and steric properties. Recent studies have shown that such strained ring systems can be employed in the development of novel pharmaceutical agents, particularly in the design of bioisosteres and mimetics.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, coupling reactions, and ring-closing metathesis. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. For instance, one approach involves the reaction of a suitable cyclobutane derivative with an activated carbonyl compound in the presence of a coupling agent. This method has been optimized in recent years to improve yield and selectivity.

The application of 1-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclobutane-1-carboxylic acid in drug discovery has garnered significant attention. Its structure allows for interactions with various biological targets, including enzymes and receptors. For example, researchers have explored its potential as an inhibitor of certain kinases involved in cancer progression. Recent studies published in high-impact journals have demonstrated that this compound exhibits promising activity in vitro and warrants further investigation in preclinical models.

Beyond its role in pharmacology, this compound has also found applications in materials science. Its ability to form stable amide bonds makes it a valuable building block for constructing advanced materials such as polymers and dendrimers. Recent advancements in polymer chemistry have highlighted the importance of strained ring systems like cyclobutane in designing materials with enhanced mechanical properties and thermal stability.

In conclusion, 1-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclobutane-1-carboxylic acid (CAS No. 1363380-83-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and biological applications, positions it as a key player in future research endeavors. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.